Cas no 5961-55-7 (4-Methoxy-1-naphthonitrile)

4-Methoxy-1-naphthonitrile Properties

Names and Identifiers

• 4-Methoxy-1-naphthonitrile
• 1-Cyano-4-methoxynaphtalene
• 1-Cyano-4-methoxynaphthalene
• 4-methoxynaphthalene-1-carbonitrile
• 4-methoxy-1-cyanonaphthalene
• 4-methoxy-1-naphthalenecarbonitrile
• 4-methoxy-5,6,7,8-tetrahydro-1-naphthonitrile
• 4-methoxynaphthalenecarbonitrile
• 4-methoxynaphtho-1-nitrile
• 1-Naphthalenecarbonitrile, 4-methoxy-
• FRCZUGOIGNQOID-UHFFFAOYSA-N
• 1-methoxy-4-naphthonitrile
• 1-Naphthonitrile, 4-methoxy-
• BDBM50220676
• SBB057206
• 4-Methoxy-naphthalene-1-carboni
• CHEMBL44551
• 5961-55-7
• 4-Methoxy-naphthalene-1-carbonitrile
• UNII-42Q2XWA3AE
• DTXSID20208288
• CS-0063876
• NS-01624
• 42Q2XWA3AE
• AKOS017269690
• NS00034201
• FT-0607661
• D73305
• MFCD00003925
• SY101121
• 4,5-dimethyl-3H-oxazol-2-one
• 4-Methoxy-1-naphthonitrile, 99%
• A832385
• SCHEMBL589078
• EINECS 227-734-6
• DTXCID40130779
• 4-Methoxy-1-naphthalenecarbonitrile
• DB-053427
• +Expand

• MDL： MFCD00003925
• InChIKey： FRCZUGOIGNQOID-UHFFFAOYSA-N
• Inchi： 1S/C12H9NO/c1-14-12-7-6-9(8-13)10-4-2-3-5-11(10)12/h2-7H,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C(C#N)C2=C([H])C([H])=C([H])C([H])=C21
• BRN： 2096262

Computed Properties

• Exact Mass: 183.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.068
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 2.72008
• PSA: 33.02000
• Refractive Index: 1.5880 (estimate)
• Boiling Point: 316.88°C (rough estimate)
• Melting Point: 100-102 °C (lit.)
• Flash Point: 153.7 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1261 (rough estimate)

4-Methoxy-1-naphthonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：6.1

4-Methoxy-1-naphthonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%